Cas no 126728-21-0 (2-Chloropyrido[2,3-d]pyrimidin-4(1H)-one)

2-Chloropyrido[2,3-d]pyrimidin-4(1H)-one Properties

Names and Identifiers

• 2-Chloropyrido[2,3-d]pyrimidin-4(1H)-one
• 2-Chloropyrido[2,3]pyrimidin-4(1H)-one hydrochloride
• 2-chloro-1H-pyrido[2,3-d]pyrimidin-4-one
• 2-CHLOROPYRIDO[2,3-D]PYRIMIDIN-4(1H)-ONE HYDROCHLORIDE
• 2-chloro-4-oxo-3,4-dihydropyrido[2,3-d]pyrimidine hydrochloride
• 2-chloropyrido[2,3-d]pyrimidin-4-ol
• 2-chloro-pyrido[3,2-e]pyrimidin-4-ol
• 2-Chloro-pyrido[2,3-d]pyrimidin-4-ol
• 2-chloro-1H-pyrido[2,3-d]pyrimidin-4-one:hydrochloride
• CS-0127833
• 2-chloro-3H-pyrido[2,3-d]pyrimidin-4-one;hydrochloride
• 126728-21-0
• 2-Chloropyrido[2,3-d]pyrimidin-4(3H)-one hydrochloride
• A805593
• 2-Chloropyrido[2,3-d]pyrimidin-4(3H)-onehydrochloride
• +Expand

• InChIKey： RTDDQHZIZCKOJK-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H4ClN3O.ClH/c8-7-10-5-4(6(12)11-7)2-1-3-9-5;/h1-3H,(H,9,10,11,12);1H
• SMILES： C1=CC2=C(N=C1)N=C(Cl)N=C2O.Cl

Computed Properties

• Exact Mass: 216.98100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 216.981
• Heavy Atom Count: 13
• Complexity: 241
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 54.4A^2

Experimental Properties

• LogP: 1.77350
• PSA: 58.64000
• Refractive Index: 1.725
• Boiling Point: 325.8°C at 760 mmHg
• Flash Point: 150.8°C
• Density: 1.598

2-Chloropyrido[2,3-d]pyrimidin-4(1H)-one Security Information

2-Chloropyrido[2,3-d]pyrimidin-4(1H)-one Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%